![molecular formula C19H21ClN2O2S B2585819 1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one CAS No. 2034496-78-9](/img/structure/B2585819.png)
1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one, commonly known as ML385, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a selective and potent inhibitor of the transcription factor NRF2, which plays a crucial role in regulating cellular responses to oxidative stress.
Scientific Research Applications
Synthesis and Biological Activity
Antiosteoclast and Osteoblast Activity : Compounds with piperidine structures have been synthesized and shown to possess moderate to high activity against osteoclasts and osteoblasts. This suggests their potential application in treating bone-related disorders (G. S. Reddy et al., 2012).
Antibacterial Activity : Piperidine derivatives have been synthesized and evaluated for their antibacterial properties. Microwave-assisted synthesis of certain piperidine compounds led to new molecules with notable antibacterial activity, indicating their potential use as antibacterial agents (Ram C.Merugu et al., 2010).
Bioactivity and Structural Analysis : The synthesis of novel compounds incorporating piperidine and related structures has been carried out, with some showing broad inhibitory activities toward fungi. Structural analysis has provided insight into their potential modes of action (Xue Si-jia, 2011).
Synthesis and Chemical Properties
Novel Synthesis Methods : Innovative methods have been developed for synthesizing piperidine derivatives, demonstrating the versatility and potential of these compounds in various scientific applications. These methods facilitate the creation of compounds with specific properties for targeted research areas (N. S. Devi & S. Perumal, 2007).
Co-crystallization Studies : Co-crystallization of certain compounds with piperidine structures has been explored, revealing insights into the molecular interactions and hydrogen bonding modes. This research is crucial for understanding the structural basis of compound activity and for designing drugs with improved efficacy (Mohammed A. E. Shaibah et al., 2019).
properties
IUPAC Name |
1-[4-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-3-phenylsulfanylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2S/c20-17-14-21-10-6-18(17)24-15-7-11-22(12-8-15)19(23)9-13-25-16-4-2-1-3-5-16/h1-6,10,14-15H,7-9,11-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGXVMXOIZZJVGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=C(C=NC=C2)Cl)C(=O)CCSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((3-Chloropyridin-4-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.